Diethyl 2-methylcyclopropane-1,1-dicarboxylate

• Molecular Formula: C10H16O4
• Molecular Weight: 200.23 g/mol
• IUPAC Name: diethyl 2-methylcyclopropane-1,1-dicarboxylate
• InChI: InChI=1S/C10H16O4/c1-4-13-8(11)10(6-7(10)3)9(12)14-5-2/h7H,4-6H2,1-3H3
• InChI Key: PDEFRJUZLGHAPJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CC1C)C(=O)OCC

Description

Diethyl 2-methylcyclopropane-1,1-dicarboxylate is a useful research compound. Its molecular formula is C10H16O4 and its molecular weight is 200.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 50.6 g of trimethylsulphoxonium iodide in 400 cm3 of dimethyl sulphoxide there are added, in one go, 8.84 g of 60% sodium hydride in oil. The reaction mixture is stirred for 2 hours and then a solution of 43.3 g of diethyl ethylidenemalonate in 200 cm3 of dimethyl sulphoxide is added dropwise over a period of 15 minutes. After stirring for 16 h, a mixture of ice and 100 cm3 of 1N hydrochloric acid is added and then the reaction mixture is extracted with ether (3×200 cm3). The combined organic phases are washed with sodium chloride solution and then dried over sodium sulphate and evaporated. Chromatography on silica gel (dichloromethane/cyclohexane: 75/25) allows 37.5 g of expected product to be isolated.